(1,2,3,4-Tetrahydronaphthalen-2-yl)hydrazine

• IUPAC Name: 1,2,3,4-tetrahydronaphthalen-2-ylhydrazine
• InChI: InChI=1S/C10H14N2/c11-12-10-6-5-8-3-1-2-4-9(8)7-10/h1-4,10,12H,5-7,11H2
• InChI Key: DDYZUEUSICJQGM-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=CC=CC=C2CC1NN
• Molecular Formula: C10H14N2
• DSSTOX Substance ID: DTXSID00576533
• Molecular Weight: 162.23 g/mol
• CAS RN: 1743-07-3

Description

“(1,2,3,4-Tetrahydronaphthalen-2-yl)hydrazine” is a chemical compound. It is a derivative of tetrahydronaphthalene, which is a partially hydrogenated form of naphthalene.

Scientific Research Applications

Synthesis and Characterization

• Synthesis of Derivatives : Researchers have focused on synthesizing derivatives of (1,2,3,4-Tetrahydronaphthalen-2-yl)hydrazine for biological applications. For instance, Kadhim et al. (2021) synthesized derivatives for anti-bacterial activity evaluation, using different reaction conditions and confirming structures through spectral data (Kadhim, Abdullah Alani, & Hussein, 2021).

• Reactions with Nucleophiles : Gouhar and Raafat (2015) prepared a compound that reacted with various nucleophiles, including hydrazine, for anticancer evaluation (Gouhar & Raafat, 2015).

• Cyclization Studies : Yamasaki et al. (1992) explored the cyclization of Michael adducts formed from ene-hydrazines, leading to the creation of fused rings, highlighting the compound's potential in organic synthesis (Yamasaki, Nakamura, Okamoto, Okawara, & Furukawa, 1992).

Biological and Pharmacological Applications

• Antidepressant Activity : A study by Shukla et al. (1992) found that a derivative of (1,2,3,4-Tetrahydronaphthalen-2-yl)hydrazine exhibited marked antidepressant activity, suggesting its potential as a new class of antidepressants (Shukla, Singh, Khanna, Saxena, Singh, Sur, Dhawan, & Anand, 1992).

• Tumor Inhibitory and Antioxidant Activity : Hamdy et al. (2013) synthesized polyfunctionally substituted derivatives, showing promising tumor inhibitory potency against liver cancer cells and antioxidant activity (Hamdy, Anwar, Abu-Zied, & Awad, 2013).

• Analgesic Activity : Turan-Zitouni et al. (1999) described the synthesis of triazoles and triazolothiadiazines from the compound, with some exhibiting promising analgesic activity (Turan-Zitouni, Kaplancıklı, Erol, & Kılıç, 1999).

Chemistry and Materials Science

• Development of Fluorescent Probes : Zhang, Zhu, and Lin (2021) developed a near-infrared ratiometric fluorescent probe with aggregation-induced emission characteristics for hydrazine detection, demonstrating the compound's application in sensor development (Zhang, Zhu, & Lin, 2021).

• Synthesis of Cerebral Protective Agents : Suzuki et al. (1996) synthesized derivatives with anti-lipid peroxidation activities, showcasing the compound's potential in developing cerebral protective agents (Suzuki, Tatsuoka, Ishihara, Ohno, Aisaka, Ogino, Kuroki, Satoh, Miyano, & Sumoto, 1996).